Tifurac sodium
Tifurac sodium
Brand Name:
Vulcanchem
CAS No.:
102488-97-1
VCID:
VC20796735
InChI:
InChI=1S/C18H14O4S.Na/c1-23-14-4-2-12(3-5-14)17(21)15-9-11(10-16(19)20)8-13-6-7-22-18(13)15;/h2-9H,10H2,1H3,(H,19,20);/q;+1/p-1
SMILES:
CSC1=CC=C(C=C1)C(=O)C2=C3C(=CC(=C2)CC(=O)[O-])C=CO3.O.[Na+]
Molecular Formula:
C18H13NaO4S
Molecular Weight:
348.3 g/mol
Tifurac sodium
CAS No.: 102488-97-1
Cat. No.: VC20796735
Molecular Formula: C18H13NaO4S
Molecular Weight: 348.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 102488-97-1 |
|---|---|
| Molecular Formula | C18H13NaO4S |
| Molecular Weight | 348.3 g/mol |
| IUPAC Name | sodium;2-[7-(4-methylsulfanylbenzoyl)-1-benzofuran-5-yl]acetate |
| Standard InChI | InChI=1S/C18H14O4S.Na/c1-23-14-4-2-12(3-5-14)17(21)15-9-11(10-16(19)20)8-13-6-7-22-18(13)15;/h2-9H,10H2,1H3,(H,19,20);/q;+1/p-1 |
| Standard InChI Key | AMHWUAATYNXBDN-UHFFFAOYSA-M |
| Isomeric SMILES | CSC1=CC=C(C=C1)C(=O)C2=C3C(=CC(=C2)CC(=O)[O-])C=CO3.O.[Na+] |
| SMILES | CSC1=CC=C(C=C1)C(=O)C2=C3C(=CC(=C2)CC(=O)[O-])C=CO3.O.[Na+] |
| Canonical SMILES | CSC1=CC=C(C=C1)C(=O)C2=C3C(=CC(=C2)CC(=O)[O-])C=CO3.[Na+] |
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